(Z)-4,4,5,5,6,6,6-heptafluoro-2-iodohex-2-en-1-ol

• IUPAC Name: (Z)-4,4,5,5,6,6,6-heptafluoro-2-iodohex-2-en-1-ol
• InChI: InChI=1S/C6H4F7IO/c7-4(8,1-3(14)2-15)5(9,10)6(11,12)13/h1,15H,2H2/b3-1-
• InChI Key: AAIXLNBYXIVUKR-IWQZZHSRSA-N
• Canonical SMILES: C(C(=CC(C(C(F)(F)F)(F)F)(F)F)I)O
• Isomeric SMILES: C(/C(=C/C(C(C(F)(F)F)(F)F)(F)F)/I)O
• Molecular Formula: C6H4F7IO
• DSSTOX Substance ID: DTXSID30896670
• Molecular Weight: 351.99 g/mol
• CAS RN: 92835-92-2

Description

(Z)-4,4,5,5,6,6,6-heptafluoro-2-iodohex-2-en-1-ol, also known as HFIP, is a fluorinated alcohol that has gained significant attention in the scientific community due to its unique chemical properties. It has been widely used as a solvent, reagent, and catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of (Z)-4,4,5,5,6,6,6-heptafluoro-2-iodohex-2-en-1-ol is not fully understood, but it is believed to act as a Lewis acid catalyst in some reactions. It can also act as a hydrogen bond acceptor due to its fluorine atoms, which can interact with hydrogen bond donors in the reactants.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be relatively non-toxic and non-irritating to skin and eyes. It can also be metabolized by the liver and excreted in urine.

Advantages and Limitations for Lab Experiments

(Z)-4,4,5,5,6,6,6-heptafluoro-2-iodohex-2-en-1-ol has several advantages as a solvent, reagent, and catalyst in lab experiments. It has a high boiling point and is relatively inert, making it suitable for high-temperature reactions. It is also stable under acidic and basic conditions. However, this compound is expensive and not readily available in large quantities. It is also not compatible with some reaction conditions, such as strong reducing agents.

Future Directions

There are several future directions for the use of (Z)-4,4,5,5,6,6,6-heptafluoro-2-iodohex-2-en-1-ol in scientific research. One area of interest is the synthesis of fluorinated pharmaceuticals using this compound as a reagent or solvent. Another area of interest is the development of new catalysts based on this compound for various chemical reactions. Additionally, the use of this compound in the preparation of fluorinated materials, such as coatings and membranes, is an area of active research.
Conclusion:
In conclusion, this compound is a fluorinated alcohol that has gained significant attention in the scientific community due to its unique chemical properties. It has been extensively used as a solvent, reagent, and catalyst in various chemical reactions. While its biochemical and physiological effects are not fully understood, it has been shown to be relatively non-toxic and non-irritating. This compound has several advantages as a lab reagent, but its high cost and limited availability are limitations. There are several future directions for the use of this compound in scientific research, including the synthesis of fluorinated pharmaceuticals and the development of new catalysts.

Scientific Research Applications

(Z)-4,4,5,5,6,6,6-heptafluoro-2-iodohex-2-en-1-ol has been extensively used in scientific research as a solvent, reagent, and catalyst. It has been used in the synthesis of various organic compounds, such as aldehydes, ketones, and esters. It has also been used in the preparation of fluorinated materials, such as polymers and surfactants.